Cas no 330-17-6 (4-(Trifluoromethylthio)benzoic Acid)

• Product Name: 4-(Trifluoromethylthio)benzoic Acid
• CAS No: 330-17-6
• MF: C₈H₅F₃O₂S
• MW: 222.184311628342
• MDL: MFCD00040906
• CID: 36894
• PubChem ID: 2777858
• Update Time: 2025-06-30

4-(Trifluoromethylthio)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-((Trifluoromethyl)thio)benzoic acid
• 4-(Trifluoromethylthio)benzoic acid
• 4-trifluomethylthio-benzoic acid
• (4-TRIFLUOROMETHYLSULFANYL-PHENYL)-METHANOL
• 4-(trifluoromethylsulfanyl)benzoic acid
• 4-[(Trifluoromethyl)-mercapto]-benzoic acid
• 4-Trifluormercapto-methyl-benzoesaeure
• 4-Trifluoromethylsulfanyl-benzoic acid
• p-Trifluormethylmercapto-benzoesaeure
• Benzoicacid, p-[(trifluoromethyl)thio]- (6CI,7CI,8CI)
• 4-Trifluoromethylsulfanylbenzoic acid
• 4-(Trifluoromethylthio)benzoicacid
• T2390
• FT-0617325
• CHEMBL319591
• SCHEMBL1015553
• Z104510220
• AKOS001215314
• DTXSID70380684
• PS-7826
• 330-17-6
• AB01329956-02
• A821567
• EN300-21711
• 4-(trifluoromethyl-thio)benzoic acid
• 4-(Trifluoromethylthio)benzoic acid, 97%
• NCGC00337855-01
• 4-((Trifluoromethyl)thio)benzoicacid
• MFCD00040906
• SY027492
• 4-[(trifluoromethyl)sulfanyl]benzoic acid
• Benzoic acid, 4-[(trifluoromethyl)thio]-
• Methyl 4-trifluomethylthio benzoate
• 4-(Trifluoromethylthio)benzoic acid,98%
• DB-048314
• FT38830
• DTXCID50331710
• 4-[(trifluoromethyl)thio]benzoic acid
• 625-833-2
• 4-(Trifluoromethylthio)benzoic Acid

• MDL： MFCD00040906
• Inchi： 1S/C8H5F3O2S/c9-8(10,11)14-6-3-1-5(2-4-6)7(12)13/h1-4H,(H,12,13)
• InChI Key： UMOGQQWVQUQTQA-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(C(=O)O)=CC=1
• BRN： 2693449

Computed Properties

• Exact Mass: 221.99600
• Monoisotopic Mass: 221.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 62.6A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.5
• Melting Point: 159.0 to 163.0 deg-C
• Boiling Point: 227.6°C at 760 mmHg
• Flash Point: 91.4°C
• PSA: 62.60000
• LogP: 2.99670
• Solubility: Not available
• Sensitiveness: Stench

4-(Trifluoromethylthio)benzoic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-(Trifluoromethylthio)benzoic Acid

Recent Advances in the Research and Applications of 4-(Trifluoromethylthio)benzoic Acid (CAS: 330-17-6)

4-(Trifluoromethylthio)benzoic acid (CAS: 330-17-6) is a fluorinated aromatic compound that has garnered significant attention in the chemical, biological, and pharmaceutical industries due to its unique structural and electronic properties. The trifluoromethylthio (-SCF3) group is known for its high lipophilicity and electron-withdrawing characteristics, making it a valuable moiety in drug design and agrochemical applications. Recent studies have explored its potential as a building block for novel bioactive molecules, particularly in the development of antimicrobial, anti-inflammatory, and anticancer agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial properties of derivatives synthesized from 4-(Trifluoromethylthio)benzoic acid. The study highlighted the compound's ability to inhibit bacterial growth by targeting essential enzymes involved in cell wall synthesis. Specifically, derivatives containing the -SCF3 group exhibited enhanced permeability across bacterial membranes, leading to improved efficacy against drug-resistant strains such as MRSA (Methicillin-resistant Staphylococcus aureus). These findings underscore the potential of 330-17-6 as a scaffold for developing next-generation antibiotics.

Another significant application of 4-(Trifluoromethylthio)benzoic acid lies in its role as an intermediate in the synthesis of agrochemicals. A 2022 report in Pest Management Science demonstrated that incorporating the -SCF3 group into herbicide molecules significantly increased their bioavailability and environmental stability. Field trials showed that these modified herbicides exhibited prolonged activity against weeds while reducing the required application frequency, thereby offering a more sustainable solution for crop protection. The study also noted that the compound's low toxicity to non-target organisms makes it an attractive candidate for eco-friendly agrochemical development.

Recent advancements in synthetic methodologies have further expanded the utility of 330-17-6. A 2023 paper in Organic Letters described a novel catalytic system for the efficient trifluoromethylthiolation of benzoic acid derivatives, enabling the scalable production of 4-(Trifluoromethylthio)benzoic acid with high yield and purity. This breakthrough addresses previous challenges related to the cost and complexity of introducing the -SCF3 group, paving the way for broader industrial adoption.

In the pharmaceutical sector, 4-(Trifluoromethylthio)benzoic acid has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). A 2023 study in ACS Chemical Biology reported the development of a potent inhibitor of the PD-1/PD-L1 immune checkpoint pathway, where the -SCF3 moiety was critical for enhancing binding affinity and metabolic stability. This research highlights the compound's potential in immunotherapy, particularly for cancers that are resistant to conventional treatments.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 330-17-6-derived compounds. Issues such as metabolic instability and off-target effects necessitate further structural modifications and in vivo studies. However, the growing body of research underscores the versatility and importance of 4-(Trifluoromethylthio)benzoic acid in advancing both medicinal and agricultural chemistry. Future directions may include exploring its applications in materials science, such as the development of fluorinated polymers with unique electronic properties.